Voafinidine
Voafinidine
Voafinidine is a natural product found in Tabernaemontana divaricata with data available.
Brand Name:
Vulcanchem
CAS No.:
180059-77-2
VCID:
VC21216361
InChI:
InChI=1S/C20H28N2O2/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18(23)19(20)24/h4-7,18-19,23-24H,3,8-13H2,1-2H3/t18-,19+,20-/m0/s1
SMILES:
CCC12CCC3=C(CCN(C1)CC(C2O)O)C4=CC=CC=C4N3C
Molecular Formula:
C20H28N2O2
Molecular Weight:
328.4 g/mol
Voafinidine
CAS No.: 180059-77-2
Cat. No.: VC21216361
Molecular Formula: C20H28N2O2
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Voafinidine is a natural product found in Tabernaemontana divaricata with data available. |
|---|---|
| CAS No. | 180059-77-2 |
| Molecular Formula | C20H28N2O2 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (15S,16S,17S)-15-ethyl-11-methyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraene-16,17-diol |
| Standard InChI | InChI=1S/C20H28N2O2/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18(23)19(20)24/h4-7,18-19,23-24H,3,8-13H2,1-2H3/t18-,19+,20-/m0/s1 |
| Standard InChI Key | LZWQFKGUQLBGKC-ZCNNSNEGSA-N |
| Isomeric SMILES | CC[C@]12CCC3=C(CCN(C1)C[C@@H]([C@H]2O)O)C4=CC=CC=C4N3C |
| SMILES | CCC12CCC3=C(CCN(C1)CC(C2O)O)C4=CC=CC=C4N3C |
| Canonical SMILES | CCC12CCC3=C(CCN(C1)CC(C2O)O)C4=CC=CC=C4N3C |
| Appearance | Powder |
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